Cas no 357336-20-0 (Brivaracetam)

• Product Name: Brivaracetam
• CAS No: 357336-20-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD25976668
• CID: 312886
• PubChem ID: 9837243
• Update Time: 2025-11-02

Brivaracetam Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide,a-ethyl-2-oxo-4-propyl-, (aS,4R)-
• Brivaracetam
• (2S)-2-[(4R)-2-oxo-4-propylpyrrolidin-1-yl]butanamide
• Rikelta
• UCB 34714
• UCB-34714
• (alphaS,4R)-alpha-Ethyl-2-oxo-4-propyl-1-pyrrolidineacetamide
• BRIVARACETAM [ORANGE BOOK]
• BRIVARACETAM (MART.)
• SCHEMBL122081
• BRIVARACETAM [MART.]
• Brivaracetam [USAN:INN]
• 1-Pyrrolidineacetamide, alpha-ethyl-2-oxo-4-propyl-, (alphaS,4R)-; (alphaS,4R)-alpha-Ethyl-2-oxo-4-propyl-1-pyrrolidineacetamide; Brivaracetam; Briviact; UCB 34714
• (2S)-2-((4R)-2-OXO-4-PROPYLTETRAHYDRO-1H-PYRROL-1-YL) BUTANAMIDE
• AKOS027324306
• Briviact
• GTPL9041
• DB05541
• AC-29289
• D08879
• 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-4-PROPYL (.ALPHA.S,4R)-
• NS00068020
• 357336-20-0
• AS-35277
• UNII-U863JGG2IA
• AE5 - Anti-epileptic drugs 5
• BDBM50422531
• NCGC00390779-02
• CHEMBL607400
• BB161996
• 1-Pyrrolidineacetamide, alpha-ethyl-2-oxo-4-propyl-, (alphaS,4R)-
• BRIVARACETAM [JAN]
• (2S)-2-((4R)-2-Oxo-4-propylpyrrolidin-1-yl)butanamide
• BRIVARACETAM [MI]
• BRIVARACETAM [INN]
• brivaracetamum
• 2-(2-oxo-4-propylpyrrolidin-1-yl)butanamide
• MSYKRHVOOPPJKU-BDAKNGLRSA-N
• CS-3418
• (S)-2-((R)-2-Oxo-4-propylpyrrolidin-1-yl)butanamide
• CCG-266666
• BRIVARACETAM [USAN]
• MFCD25976668
• Briviact (TN)
• EX-A2748
• U863JGG2IA
• CHEBI:133013
• DTXSID00905081
• N03AX23
• Q408099
• (2S)-2-((4R)-2-oxo-4-n-propyl-1-pyrrolidinyl)butanamide
• 1-PYRROLIDINEACETAMIDE, alpha-ETHYL-2-OXO-4-PROPYL (alphaS,4R)-
• HY-14449
• BRIVARACETAM [WHO-DD]
• Brivaracetam (JAN/USAN/INN)
• compound 83alpha
• UCB34714
• (R)-Atomoxetine
• (2S)-2-[(4R)-2-oxidanylidene-4-propyl-pyrrolidin-1-yl]butanamide
• BRD-K00634421-001-01-0
• Brivaracetam?
• GLXC-27574

• MDL： MFCD25976668
• Inchi： 1S/C11H20N2O2/c1-3-5-8-6-10(14)13(7-8)9(4-2)11(12)15/h8-9H,3-7H2,1-2H3,(H2,12,15)/t8-,9+/m1/s1
• InChI Key： MSYKRHVOOPPJKU-BDAKNGLRSA-N
• SMILES： O=C1C[C@@H](CCC)CN1[C@H](C(N)=O)CC

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1
• Topological Polar Surface Area: 63.4

Experimental Properties

• Color/Form: No data available
• Density: 1.062
• Melting Point: 76.38°
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 63.40000
• LogP: 1.53710
• Specific Rotation: D25 -60.57° (c = 1 in methanol)
• Vapor Pressure: Not available

Brivaracetam Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Brivaracetam

Brivaracetam (CAS No. 357336-20-0): A Comprehensive Overview of Its Properties and Applications

Brivaracetam (CAS No. 357336-20-0) is a novel antiepileptic drug (AED) that has garnered significant attention in the field of neurology and pharmacology. As a high-affinity synaptic vesicle protein 2A (SV2A) ligand, Brivaracetam is recognized for its efficacy in managing focal seizures, making it a valuable therapeutic option for patients with epilepsy. This article delves into the chemical properties, mechanism of action, clinical applications, and market trends of Brivaracetam, while also addressing common queries and recent advancements in its use.

The chemical name of Brivaracetam is (2S)-2-[(4R)-2-oxo-4-propylpyrrolidin-1-yl] butanamide, and it belongs to the racetam class of compounds. Unlike its predecessor Levetiracetam, Brivaracetam exhibits a 15- to 30-fold higher affinity for SV2A, which contributes to its enhanced antiseizure effects. This property has made Brivaracetam dosage and Brivaracetam side effects popular topics among healthcare professionals and patients alike. Researchers have also explored its potential in treating other neurological conditions, such as neuropathic pain and anxiety disorders, though these applications remain under investigation.

One of the most frequently searched questions about Brivaracetam is, "How does Brivaracetam work?" The drug's primary mechanism involves modulating neurotransmitter release by binding to SV2A, a protein integral to synaptic vesicle exocytosis. This action stabilizes neuronal activity and reduces hyperexcitability, which is crucial in preventing seizures. Additionally, Brivaracetam has a favorable pharmacokinetic profile, including rapid absorption and minimal drug-drug interactions, making it suitable for adjunctive therapy in epilepsy management.

In clinical settings, Brivaracetam is often prescribed for focal onset seizures, both as monotherapy and in combination with other AEDs. Studies have shown that it significantly reduces seizure frequency and improves quality of life for patients. The recommended Brivaracetam dosage typically ranges from 50 mg to 200 mg per day, adjusted based on individual patient response and tolerability. Common Brivaracetam side effects include dizziness, fatigue, and somnolence, though these are generally mild and transient.

The market for Brivaracetam has seen steady growth, driven by increasing awareness of epilepsy and the demand for safer, more effective treatments. Pharmaceutical companies are investing in Brivaracetam synthesis and formulation improvements to enhance bioavailability and patient compliance. Moreover, the rise of telemedicine has made Brivaracetam buy online a trending topic, as patients seek convenient access to their medications. However, it is essential to obtain Brivaracetam from reputable sources to ensure authenticity and safety.

Recent advancements in Brivaracetam research have explored its neuroprotective properties and potential applications beyond epilepsy. For instance, preclinical studies suggest that Brivaracetam may mitigate cognitive deficits associated with neurodegenerative diseases like Alzheimer's. These findings have sparked interest in further clinical trials to validate its efficacy in these areas. Additionally, the development of pediatric formulations is underway, addressing the unmet need for effective seizure control in children.

In conclusion, Brivaracetam (CAS No. 357336-20-0) represents a significant advancement in epilepsy treatment, offering improved efficacy and tolerability compared to traditional AEDs. Its unique mechanism of action, coupled with a growing body of clinical evidence, underscores its value in modern neurology. As research continues to uncover new therapeutic potentials, Brivaracetam is poised to remain a key player in the management of seizure disorders and related neurological conditions.